1,2,3,4-Tetrahydro-7-chloro-N-(isobutyl)-9-acridinamine hydrochloride

• CAS No.: 34811-17-1
• Molecular Formula: C17H22Cl2N2
• Molecular Weight: 325.3 g/mol
• IUPAC Name: (7-chloro-1,2,3,4-tetrahydroacridin-9-yl)-(2-methylpropyl)azanium;chloride
• InChI: InChI=1S/C17H21ClN2.ClH/c1-11(2)10-19-17-13-5-3-4-6-15(13)20-16-8-7-12(18)9-14(16)17;/h7-9,11H,3-6,10H2,1-2H3,(H,19,20);1H
• InChI Key: NALCMLCTPXZGKH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C[NH2+]C1=C2CCCCC2=NC3=C1C=C(C=C3)Cl.[Cl-]

Description

1,2,3,4-Tetrahydro-7-chloro-N-(isobutyl)-9-acridinamine hydrochloride is a structurally modified derivative of the acridinamine class, characterized by a chloro substituent at position 7 and an isobutyl group attached to the 9-amino nitrogen. This compound shares a tetrahydroacridine core with Tacrine (1,2,3,4-tetrahydroacridin-9-amine hydrochloride), a well-known acetylcholinesterase inhibitor historically used in Alzheimer’s disease research . The addition of the chloro and isobutyl groups aims to modulate pharmacological properties such as target binding affinity, metabolic stability, and solubility.

Biological Activity

1,2,3,4-Tetrahydro-7-chloro-N-(isobutyl)-9-acridinamine hydrochloride is a compound derived from acridine, notable for its diverse biological activities. This article explores its biological activity, synthesis methods, structural characteristics, and potential therapeutic applications.

Chemical Structure and Properties

The compound features a tetrahydroacridine structure with the following key attributes:

• Chlorine atom at the 7-position.
• Isobutyl group attached to the nitrogen atom of the acridine ring.
• Typically exists as a hydrochloride salt , enhancing its solubility in water.

The structural formula can be represented as follows:

$$\text{C}_{15}\text{H}_{19}\text{ClN}_2$$

Synthesis Methods

The synthesis of 1,2,3,4-Tetrahydro-7-chloro-N-(isobutyl)-9-acridinamine hydrochloride can be achieved through various methods. A common approach involves the reaction of 9-aminoacridine with chloroacetyl chloride in the presence of a base like triethylamine. This method requires careful handling due to potential hazards associated with some reagents used.

Biological Activities

1,2,3,4-Tetrahydro-7-chloro-N-(isobutyl)-9-acridinamine hydrochloride exhibits several significant biological activities:

• Antimicrobial Activity : Studies indicate that compounds with similar structures demonstrate antimicrobial properties against both Gram-positive and Gram-negative bacteria.
• Cytotoxic Effects : The compound has shown promising cytotoxicity against various cancer cell lines, particularly breast cancer cell lines such as MCF-7 and MDA-MB-231.
• Neuroprotective Properties : Its interaction with neurotransmitter systems suggests potential neuroprotective effects, making it a candidate for treating neurodegenerative diseases.

Comparative Analysis with Similar Compounds

The following table compares 1,2,3,4-Tetrahydro-7-chloro-N-(isobutyl)-9-acridinamine hydrochloride with structurally similar compounds:

Compound Name	Structure Type	Unique Features
9-Aminoacridine	Acridine derivative	Lacks tetrahydro structure; more basic properties
Tiazofurin	Nucleoside analogue	Antiviral activity; different mechanism of action
Benzimidazole Derivative	Heterocyclic compound	Exhibits antiproliferative activity; distinct pharmacophore
1-Methyl-2-(3-{2-[Aminopropyl]phenyl})benzimidazole	Benzimidazole derivative	Different biological targets; unique side chains

Case Studies and Research Findings

Recent studies have highlighted the biological efficacy of 1,2,3,4-Tetrahydro-7-chloro-N-(isobutyl)-9-acridinamine hydrochloride:

• Anticancer Research : A study demonstrated that this compound significantly inhibited the proliferation of MCF-7 cells with an IC50 value indicative of its potency against breast cancer cells .
• Neuropharmacological Studies : Research focusing on cholinesterase inhibition revealed that this compound could enhance cholinergic neurotransmission, suggesting potential applications in treating Alzheimer's disease .
• Antimicrobial Effectiveness : In vitro assays showed that it effectively inhibited bacterial growth in several strains including Staphylococcus aureus and Escherichia coli, highlighting its potential as an antimicrobial agent .

Comparison with Similar Compounds

Table 1: Key Structural and Pharmacological Features of Selected Acridinamine Derivatives

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Biological Activity	Applications	References
1,2,3,4-Tetrahydro-7-chloro-N-(isobutyl)-9-acridinamine hydrochloride	7-Cl, 9-N-(isobutyl)	Not provided	Not provided	Not provided	Potential cholinesterase modulation	Neurological research
9-Chloro-8-fluoro-7-methyl-1,2,3,4-tetrahydroacridine	7-CH3, 8-F, 9-Cl	C14H13ClFN	249.71	1909337-08-1	Unspecified bioactivity	Pharmaceuticals, agrochemicals, material science
7-Chloro-9-phenyl-1,2,3,4-tetrahydroacridine	7-Cl, 9-Ph	C19H17ClN	~296.8 (calculated)	Not provided	Research-oriented	Synthetic intermediates
7-Chloro-1,2,3,4-tetrahydroacridin-9-amine (Tacrine Analogue 3)	7-Cl, 9-NH2	C13H14ClN2	~235.7 (calculated)	Not provided	Enhanced cholinesterase inhibition vs. Tacrine	Alzheimer’s disease research
Tacrine Hydrochloride	9-NH2 (hydrochloride)	C13H15ClN2	234.72 (anhydrous)	321-64-2	Acetylcholinesterase inhibition	FDA-approved for Alzheimer’s (discontinued)

Key Comparative Insights

Substituent Effects on Bioactivity

• Chloro Substituent : The addition of chlorine at position 7 (common in all listed compounds) is associated with enhanced electronic effects and binding affinity to cholinesterases. For example, 7-Chloro-1,2,3,4-tetrahydroacridin-9-amine (Tacrine Analogue 3) demonstrates superior acetylcholinesterase inhibition compared to unmodified Tacrine .
• However, this modification may alter metabolic pathways, reducing hepatic toxicity risks observed in Tacrine .
• Fluorine and Methyl Groups : 9-Chloro-8-fluoro-7-methyl-1,2,3,4-tetrahydroacridine () incorporates fluorine and methyl groups, which may enhance stability and diversify applications in agrochemicals and material science due to altered reactivity .

Preparation Methods

Starting Materials and Key Reactions

• The synthesis begins with 4-chloroaniline and succinic anhydride , which react under reflux in an organic solvent such as ethylene dichloride or tetrahydrofuran (THF) to form 4-(4-chloroanilino)-4-ketobutyric acid.
• This intermediate undergoes a Friedel-Crafts type cyclization catalyzed by anhydrous aluminum chloride (AlCl3) at 55–70°C for 4–6 hours, producing 7-chloro-3,4-tetrahydrobenzo[b]azepine-5-one derivatives.
• Subsequent workup with hydrochloric acid (3N to 6N) and organic phase separation yields the key tetrahydroacridine intermediate.

Reaction Conditions and Yields

Step	Reagents/Conditions	Temperature (°C)	Time (hours)	Yield (%)	Notes
Formation of ketobutyric acid	4-chloroaniline + succinic anhydride in solvent	Reflux	4–8	-	Organic solvent removal and acidification
Cyclization	AlCl3 (2.5–3.0 eq), ethylene dichloride	55–70	4–6	91.3	AlCl3 eq critical for reaction rate
Acid workup and extraction	HCl (3N–6N), separation, drying	Room temp	-	-	Organic phase dried and concentrated

• The molar ratio of AlCl3 to intermediate is critical; less than 2.5 eq slows reaction, more than 3 eq complicates separation and waste treatment.

Formation of Hydrochloride Salt

• After the amination step, the free base of 1,2,3,4-tetrahydro-7-chloro-N-(isobutyl)-9-acridinamine is converted into its hydrochloride salt by treatment with hydrochloric acid.
• This step enhances compound stability, solubility, and facilitates isolation as a solid.

Summary Table of Preparation Methods

Stage	Key Reagents/Conditions	Temperature (°C)	Time (hours)	Yield (%)	Remarks
1. Ketobutyric acid formation	4-chloroaniline + succinic anhydride, reflux	~100 (reflux)	4–8	-	Organic solvent removal and acidification
2. Cyclization	AlCl3 (2.5–3.0 eq), ethylene dichloride	55–70	4–6	91.3	Critical AlCl3 ratio for efficiency
3. Amination	Alkoxide solution + isobutyl amine, reflux	Reflux (~78)	6.5 (2.5 + 4)	Improved	One-pot synthesis, avoids intermediate isolation
4. Hydrochloride salt formation	HCl addition	Room temp	-	-	Enhances stability and isolation

Research Findings and Notes

• The use of anhydrous aluminum chloride in precise molar ratios is pivotal for efficient cyclization and high yield of the tetrahydroacridine core.
• The one-pot amination method significantly improves product yields by preventing side reactions such as transesterification and minimizing intermediate handling.
• Reaction temperatures are carefully controlled to avoid decomposition or side reactions, especially during acid workup and amination steps.
• The hydrochloride salt form is preferred for pharmaceutical applications due to improved physicochemical properties.

Concluding Remarks

The preparation of 1,2,3,4-tetrahydro-7-chloro-N-(isobutyl)-9-acridinamine hydrochloride involves a well-established multi-step synthetic process combining Friedel-Crafts cyclization and nucleophilic aromatic substitution, followed by salt formation. The optimization of reaction conditions, particularly reagent stoichiometry and temperature control, is critical to achieving high purity and yield. The one-pot amination approach represents a significant advancement in the synthesis of acridine derivatives, enhancing efficiency and scalability.

Q & A

Q. What are the critical structural and functional features of this compound that determine its reactivity in synthetic pathways?

The compound’s acridine core, chloro substituent at position 7, isobutyl amine group at position 9, and hydrochloride salt form are key to its reactivity. The chloro group enhances electrophilic substitution potential, while the isobutyl chain influences steric hindrance and solubility. The tetrahydroacridine scaffold allows planar π-π interactions, critical for binding biological targets .

Q. Which spectroscopic and chromatographic methods are most reliable for characterizing purity and structural integrity?

• Nuclear Magnetic Resonance (NMR): ¹H/¹³C NMR to confirm substituent positions and hydrogen environments (e.g., isobutyl CH₂/CH₃ signals) .
• Mass Spectrometry (MS): ESI-MS for molecular weight verification and fragmentation patterns .
• High-Performance Liquid Chromatography (HPLC): Reverse-phase C18 columns with UV detection (λ = 254–280 nm) to assess purity ≥95% .

Q. What are the standard synthetic routes for this compound, and what are their limitations?

A typical multi-step synthesis involves:

Acridine Core Formation: Cyclization of anthranilic acid derivatives under acidic conditions .

Chlorination: Electrophilic substitution using Cl₂ or SOCl₂ at position 7 .

Amination: Nucleophilic substitution with isobutylamine at position 9 .

Salt Formation: Reaction with HCl to yield the hydrochloride .
Limitations: Low yields (40–60%) due to competing side reactions during chlorination; requires rigorous purification .

Advanced Research Questions

Q. How can synthetic protocols be optimized to address low yields and impurity profiles?

• Catalyst Screening: Use Lewis acids (e.g., AlCl₃) to direct chlorination regioselectivity .
• Solvent Optimization: Polar aprotic solvents (e.g., DMF) enhance nucleophilic amination .
• Purification: Gradient flash chromatography (silica gel, hexane/EtOAc) or recrystallization (MeOH/Et₂O) .
• Process Monitoring: In-situ FTIR to track reaction progress and intermediate stability .

Q. How should researchers design experiments to resolve contradictions between in vitro bioactivity and in vivo efficacy?

• Comparative Assays: Pair cell-based assays (e.g., enzyme inhibition) with rodent pharmacokinetic studies to assess bioavailability and metabolite interference .
• Structural Modifications: Synthesize analogs (e.g., replacing isobutyl with methyl or phenyl groups) to isolate structure-activity relationships (SAR) .
• Computational Modeling: Molecular docking (AutoDock Vina) to predict binding affinities to target proteins (e.g., DNA topoisomerases) .

Q. What methodologies are effective in analyzing discrepancies between reported biological activities and purity data?

• Batch Analysis: Compare HPLC purity (>95%) with bioassay results across multiple synthetic batches to identify trace impurities (e.g., unreacted intermediates) as confounding factors .
• Dose-Response Curves: Use IC₅₀/EC₅₀ values normalized to purity-adjusted concentrations .
• Advanced Spectroscopy: LC-MS/MS to detect and quantify sub-1% impurities that may antagonize activity .